Cas no 2545-22-4 (Cholesteryl linolenate)

Cholesteryl linolenate is a cholesterol ester derived from linolenic acid, a polyunsaturated fatty acid. It exhibits unique physical and chemical properties, including high stability and solubility in various organic solvents. This compound is of interest in pharmaceutical and nutraceutical applications due to its potential to modulate lipid metabolism and support cardiovascular health.
Cholesteryl linolenate structure
Cholesteryl linolenate structure
Product Name:Cholesteryl linolenate
CAS No:2545-22-4
MF:C45H74O2
MW:647.06787443161
MDL:MFCD00041821
CID:43142
PubChem ID:6436907
Update Time:2025-07-21

Cholesteryl linolenate Chemical and Physical Properties

Names and Identifiers

    • Cholesteryl linolenate
    • Cholest-5-en-3beta-yl (Z,Z,Z)-octadeca-9,12,15-trien-1-oate
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • 5-CHOLESTEN-3BETA-OL 3-LINOLENATE
    • 9,12,15-octadecatrienoate,(z,z,z)-cholest-5-en-3-ol(3beta)
    • cholesterol all cis-9,12,15-octadecatrienoate
    • CHOLESTEROL LINOLEATE
    • CHOLESTEROL LINOLENATE
    • Cholesteryl linolenic acid
    • Cholesteryl-linolenat
    • cholesteryl-linolenate
    • LINOLEIC ACID CHOLESTEROL ESTER
    • Linolensaeure-cholesterylester
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanth
    • SCHEMBL466162
    • CLL-9,12,15
    • AKOS040732815
    • CE 18:3
    • (3beta)-cholest-5-en-3-yl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • CS-0102948
    • CE(18:3)
    • Cholest-5-en-3-ol (3beta)-, 3-((9Z,12Z,15Z)-9,12,15-octadecatrienoate)
    • LMST01020009
    • Cholest-5-en-3-ol (3beta)-, (9Z,12Z,15Z)-9,12,15-octadecatrienoate
    • DTXSID001014612
    • Cholest-5-en-3-ol (3.beta.)-, 9,12,15-octadecatrienoate, (Z,Z,Z)-
    • (9Z,12Z,15Z-octadecatrienoyl)-cholesterol
    • CHEBI:84341
    • CE(18:3(9Z,12Z,15Z))
    • 2545-22-4
    • FYMCIBHUFSIWCE-WVXFKAQASA-N
    • NS00046575
    • Cholest-5-en-3-yl (9E,12E,15E)-9,12,15-octadecatrienoate #
    • cholesteryl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
    • EINECS 219-824-9
    • Cholesterol ?-Linolenate
    • [(3S, 8S, 9S, 10R, 13R, 14S, 17R)-10, 13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z, 12Z, 15Z)-octadeca-9, 12, 15-trienoate
    • HY-125910
    • cholest-5-en-3beta-yl (9Z,12Z,15Z-octadecatrienoate)
    • Q27157690
    • Cholesteryllinolenate
    • 18:3 Cholesteryl ester
    • (9Z,12Z,15Z)-9,12,15-octadecatrienoate (3beta)-Cholest-5-en-3-ol; Cholesterol alpha-linolenate; Linolenic Acid Cholesteryl Ester; (3beta)-Cholest-5-en-3-ol (Z,Z,Z)-9,12,15-octadecatrienoate
    • MDL： MFCD00041821
    • Inchi： 1S/C45H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h8-9,11-12,14-15,26,35-36,38-42H,7,10,13,16-25,27-34H2,1-6H3/b9-8-,12-11-,15-14-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
    • InChI Key： FYMCIBHUFSIWCE-WVXFKAQASA-N
    • SMILES： O(C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 646.56900
  • Monoisotopic Mass: 646.56888160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 20
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 15.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: White solid
  • PSA: 26.30000
  • LogP: 13.52910
  • Solubility: Not determined

Cholesteryl linolenate Security Information

  • WGK Germany：3

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Cholesteryl linolenate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2545-22-4)Cholesterol α-Linolenate
Order Number:LE16567
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2545-22-4)Cholesterol α-Linolenate
LE16567
Purity:99%
Quantity:25KG,200KG,1000KG
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